Cas no 171406-81-8 (Benzoic acid, 4-[(hydroxymethylamino)sulfonyl]-)

• Product Name: Benzoic acid, 4-[(hydroxymethylamino)sulfonyl]-
• CAS No: 171406-81-8
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 1358661
• Update Time: 2024-08-17

Benzoic acid, 4-[(hydroxymethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(hydroxymethylamino)sulfonyl]-

• Inchi： 1S/C8H9NO5S/c10-5-9-15(13,14)7-3-1-6(2-4-7)8(11)12/h1-4,9-10H,5H2,(H,11,12)
• InChI Key： MFIUDJVJRUFAGG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(NCO)(=O)=O)C=C1

Computed Properties

• Exact Mass: 231.02017

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 462.0±47.0 °C(Predicted)
• PSA: 103.7
• pka: 3.44±0.10(Predicted)